Cas no 11031-82-6 (6,9-Metheno-9H-1,3-dioxino[4,5,6-uv][4]benzazacyclotricosine-20-carboxylicacid,7,21-bis(acetyloxy)-5,10,11,16,17,18,19,20,21,22,23,24-dodecahydro-17,19,23,24,27-pentahydroxy-4,8,12,16,18,22,24,26-octamethyl-5,11-dioxo-,methyl ester (9CI))

• Product Name: 6,9-Metheno-9H-1,3-dioxino[4,5,6-uv][4]benzazacyclotricosine-20-carboxylicacid,7,21-bis(acetyloxy)-5,10,11,16,17,18,19,20,21,22,23,24-dodecahydro-17,19,23,24,27-pentahydroxy-4,8,12,16,18,22,24,26-octamethyl-5,11-dioxo-,methyl ester (9CI)
• CAS No: 11031-82-6
• MF: C₄₂H₅₃NO₁₅
• MW: 811.867933988571
• CID: 149819
• PubChem ID: 135410125
• Update Time: 2025-04-19

6,9-Metheno-9H-1,3-dioxino[4,5,6-uv][4]benzazacyclotricosine-20-carboxylicacid,7,21-bis(acetyloxy)-5,10,11,16,17,18,19,20,21,22,23,24-dodecahydro-17,19,23,24,27-pentahydroxy-4,8,12,16,18,22,24,26-octamethyl-5,11-dioxo-,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 6,9-Metheno-9H-1,3-dioxino[4,5,6-uv][4]benzazacyclotricosine-20-carboxylicacid,7,21-bis(acetyloxy)-5,10,11,16,17,18,19,20,21,22,23,24-dodecahydro-17,19,23,24,27-pentahydroxy-4,8,12,16,18,22,24,26-octamethyl-5,11-dioxo-,methyl ester (9CI)
• 21-O-Acetylstreptovaricinoic acid methyl ester
• 6,9-Metheno-9H-1,3-dioxino[4,5,6-uv][4]benzazacyclotricosine-20-carboxylicacid,7,21-bis(acetyloxy)-5,10,11,16,17,18,19,20,21,
• 6,9-Metheno-9H-1,3-dioxino[4,5,6-uv][4]benzazacyclotricosine-20-carboxylicacid,7,21-bis(acetyloxy)-5,10,11,16,17,18,19,20,21,22,23,24-dodecahydro-17,19,23,24,27-pentahydroxy-4,8,12,16,18,22,24,26-octa
• Streptovaricin B
• LS-147069
• NSC156215
• NSC189794
• O21-acetyl-streptovaricinoic acid methyl ester
• O21-Acetyl-streptovaricinsaeure-methylester
• Streptovaricin complex, fraction b
• Streptovaricinoic acid, methyl ester, 21-acetate
• tamethyl-5,11-dioxo-,methyl ester
• 21-(Acetyloxy)-21-deoxystreptovaricinoic acid methyl ester
• HB3SF5PG1D
• NSC-156215
• 11031-82-6
• UNII-HB3SF5PG1D
• NSC-189794
• STREPTOVARICIN B [MI]
• Q27279829
• DTXSID001016951
• NSC 156215
• NSC 189794

• Inchi： 1S/C42H53NO15/c1-17-13-12-14-18(2)40(51)43-30-20(4)37(57-24(8)44)26-27(34(30)49)33(48)22(6)36-28(26)35(55-16-56-36)19(3)15-42(10,53)39(50)23(7)38(58-25(9)45)29(41(52)54-11)32(47)21(5)31(17)46/h12-15,17,21,23,29,31-32,38-39,46-47,49-50,53H,16H2,1-11H3,(H,43,51)/b13-12-,18-14+,19-15-/t17-,21-,23+,29-,31-,32-,38-,39-,42-/m1/s1
• InChI Key： IGDMPTXQUGESNO-YKKBDBGVSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H](C)[C@H]([C@](C=C(C)C2=C3C(=C(C)C(C4C(=C(C(C)=C(C3=4)OC(C)=O)NC(C(C)=CC=C[C@@H](C)[C@H]([C@@H](C)[C@H]([C@H]1C(=O)OC)O)O)=O)O)=O)OCO2)(C)O)O |c:36,t:9,34|

Computed Properties

• Exact Mass: 811.34200
• Monoisotopic Mass: 811.34151998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 58
• Rotatable Bond Count: 6
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 245Ų

Experimental Properties

• Melting Point: 185-187°
• PSA: 244.68000
• LogP: 3.81340
• Specific Rotation: D in chloroform +576° (Dietz, +454°)